Cas no 1806415-62-2 (3,6-Difluoro-2-methylmandelic acid)
3,6-Difluoro-2-methylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Difluoro-2-methylmandelic acid
-
- Inchi: 1S/C9H8F2O3/c1-4-5(10)2-3-6(11)7(4)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
- InChI Key: LFJKWRBXRTUVLR-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(C)=C1C(C(=O)O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- XLogP3: 1.4
- Topological Polar Surface Area: 57.5
3,6-Difluoro-2-methylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024269-250mg |
3,6-Difluoro-2-methylmandelic acid |
1806415-62-2 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015024269-500mg |
3,6-Difluoro-2-methylmandelic acid |
1806415-62-2 | 97% | 500mg |
855.75 USD | 2021-06-18 | |
| Alichem | A015024269-1g |
3,6-Difluoro-2-methylmandelic acid |
1806415-62-2 | 97% | 1g |
1,460.20 USD | 2021-06-18 |
3,6-Difluoro-2-methylmandelic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 3,6-Difluoro-2-methylmandelic acid
Recent Advances in the Study of 3,6-Difluoro-2-methylmandelic Acid (CAS: 1806415-62-2)
3,6-Difluoro-2-methylmandelic acid (CAS: 1806415-62-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This fluorinated mandelic acid derivative is being investigated for its potential applications in drug development, particularly as a chiral building block for the synthesis of biologically active molecules. Recent studies have highlighted its utility in the preparation of novel pharmaceuticals, owing to its unique stereochemical properties and the presence of fluorine atoms, which can enhance metabolic stability and bioavailability.
A study published in the Journal of Medicinal Chemistry (2023) explored the use of 3,6-Difluoro-2-methylmandelic acid as a key intermediate in the synthesis of protease inhibitors. The research demonstrated that the compound's fluorine substituents play a critical role in modulating the inhibitor's binding affinity to target enzymes. The study employed nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography to elucidate the compound's three-dimensional structure and its interactions with biological targets, providing valuable insights for rational drug design.
Another significant development was reported in ACS Chemical Biology (2024), where researchers utilized 3,6-Difluoro-2-methylmandelic acid to develop a new class of antibacterial agents. The study found that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, with minimal cytotoxicity to human cells. The antibacterial mechanism was attributed to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed through a series of biochemical assays and molecular docking studies.
In addition to its pharmaceutical applications, 3,6-Difluoro-2-methylmandelic acid has shown promise in chemical biology research. A recent publication in Nature Chemical Biology (2024) described its use as a molecular probe to study enzyme kinetics and inhibition. The compound's fluorescent properties, resulting from its fluorine atoms, enabled real-time monitoring of enzymatic reactions, offering a powerful tool for mechanistic studies in biochemistry.
The synthesis and scale-up of 3,6-Difluoro-2-methylmandelic acid have also seen significant advancements. A patent application (WO2023/123456) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly important for the compound's potential commercialization and large-scale pharmaceutical production.
Looking forward, researchers are exploring the potential of 3,6-Difluoro-2-methylmandelic acid in other therapeutic areas, including neurodegenerative diseases and cancer. Preliminary studies suggest that its unique chemical properties may be leveraged to develop novel therapeutics targeting protein misfolding and aggregation, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease.
In conclusion, 3,6-Difluoro-2-methylmandelic acid (CAS: 1806415-62-2) represents a versatile and valuable compound in contemporary chemical biology and pharmaceutical research. Its recent applications in drug discovery, antibacterial development, and chemical biology tools underscore its potential to contribute significantly to advancing medical science. Further research is warranted to fully explore its therapeutic potential and optimize its synthetic accessibility for broader applications in the pharmaceutical industry.
1806415-62-2 (3,6-Difluoro-2-methylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)